Cas no 2171323-20-7 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(thiophen-2-yl)propanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(thiophen-2-yl)propanoic acid
• CAS No: 2171323-20-7
• MF: C₂₆H₂₆N₂O₅S
• MW: 478.560045719147
• CID: 6513611
• PubChem ID: 165808706
• Update Time: 2025-07-23

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(thiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(thiophen-2-yl)propanoic acid
• EN300-1516105
• 2171323-20-7
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-(thiophen-2-yl)propanoic acid

• Inchi： 1S/C26H26N2O5S/c1-2-21(25(31)27-22(14-24(29)30)23-12-7-13-34-23)28-26(32)33-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-13,20-22H,2,14-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t21-,22?/m1/s1
• InChI Key： QZRPNZRTHFNBJD-ZMFCMNQTSA-N
• SMILES： S1C=CC=C1C(CC(=O)O)NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.15624311g/mol
• Monoisotopic Mass: 478.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 133Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(thiophen-2-yl)propanoic acid

Introduction to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(thiophen-2-yl)propanoic acid (CAS No. 2171323-20-7)

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(thiophen-2-yl)propanoic acid, identified by the CAS number 2171323-20-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of amino, carboxylic, and amide functional groups, as well as aromatic heterocyclic moieties. The presence of a fluoren-9-yl moiety and a thiophen-2-yl substituent contributes to its unique physicochemical properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural design of this compound reflects a deliberate approach to modulate its biological activity. The (9H-fluoren-9-yl)methoxycarbonyl group not only enhances the solubility and stability of the molecule but also serves as a handle for further chemical modifications. This feature is particularly valuable in medicinal chemistry, where such functionalities are often employed to improve pharmacokinetic profiles. Additionally, the thiophen-2-yl group introduces electronic and steric effects that can influence the compound's interactions with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures due to their demonstrated efficacy in modulating biological pathways. The fluoren scaffold, in particular, has been extensively studied for its potential in creating molecules with enhanced binding affinity and selectivity. Studies have shown that fluorene-based derivatives can exhibit remarkable stability under various conditions, making them suitable for long-term therapeutic use. Similarly, thiophene derivatives are known for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents.

The specific configuration at the (2R) position in this compound underscores the importance of stereochemistry in determining biological activity. Chiral centers are critical in pharmaceuticals because they can significantly impact how a molecule interacts with biological systems. The (R)-configuration at this position may confer specific pharmacological properties that make the compound more effective or selective compared to its enantiomer. This aspect highlights the need for precise synthetic methodologies to ensure high enantiomeric purity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(thiophen-2-yl)propanoic acid. Techniques such as solid-phase synthesis and transition-metal-catalyzed reactions have greatly facilitated the construction of intricate molecular frameworks. These methods not only improve yield and scalability but also allow for greater control over regioselectivity and stereochemistry. Such advancements are crucial for producing high-quality intermediates and final products suitable for preclinical and clinical studies.

The potential applications of this compound span multiple therapeutic areas. Its structural features suggest utility in developing treatments for neurological disorders, where modulation of neurotransmitter pathways is often key. Additionally, the presence of both amide and carboxylic acid functionalities makes it a versatile building block for designing molecules that can interact with proteases or other enzymes involved in disease mechanisms. Preliminary studies have indicated that derivatives of this class may exhibit inhibitory activity against certain targets relevant to inflammation and cancer.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design (SBDD). By leveraging computational methods such as molecular docking and quantum mechanical calculations, researchers can predict how this molecule might interact with specific biological targets. This approach allows for the rational design of analogs with improved potency and reduced side effects. The integration of experimental data with computational modeling provides a powerful toolset for optimizing lead compounds into viable drug candidates.

The synthesis of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(thiophen-2-yl)propanoic acid involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic transformations include the introduction of protecting groups to safeguard reactive sites during subsequent modifications, followed by selective deprotection under mild conditions. The use of chiral auxiliaries or catalysts is essential to achieve the desired stereochemical outcome at the (R)-configuration. Each step must be rigorously monitored using analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to confirm intermediate integrity before proceeding to the next stage.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(thiophen-2-y l)propanoic acid (CAS No. 2171323-20-7) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological profile. Its development underscores the importance of innovative synthetic strategies and interdisciplinary approaches in drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly vital role in addressing unmet medical needs.